Cas no 937604-44-9 (1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone)

• Product Name: 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone
• CAS No: 937604-44-9
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• MDL: MFCD09027162
• CID: 1027327
• PubChem ID: 18526298
• Update Time: 2025-11-02

1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)pyrimidin-2-yl)piperidin-4-one
• 1-[4-(Trifluoromethyl)-2-pyrimidinyl]tetrahydro-4(1H)-pyridinone
• MFCD09027162
• 1-[4-(trifluoromethyl)-2-pyrimidinyl]tetrahydro-4(1h)-pyridinone, AldrichCPR
• 1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidin-4-one
• 937604-44-9
• J-503217
• DTXSID90594827
• KA-0858
• AKOS005073123
• CS-0319020
• 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone

• MDL： MFCD09027162
• Inchi： 1S/C10H10F3N3O/c11-10(12,13)8-1-4-14-9(15-8)16-5-2-7(17)3-6-16/h1,4H,2-3,5-6H2
• InChI Key： LRQIUBQSDLJYKI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 245.07759644g/mol
• Monoisotopic Mass: 245.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone

1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone (CAS 937604-44-9): A Comprehensive Technical Overview

The 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone (CAS 937604-44-9) represents an important heterocyclic compound with significant potential in pharmaceutical research and specialty chemical applications. This trifluoromethyl-substituted pyrimidine derivative has garnered attention from medicinal chemists due to its unique structural features that combine a pyrimidine ring with a tetrahydropyridinone moiety, creating valuable pharmacophores for drug discovery.

From a chemical perspective, 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone exhibits several noteworthy characteristics. The presence of the trifluoromethyl group (-CF3) enhances the compound's lipophilicity and metabolic stability, while the pyrimidine core provides hydrogen bonding capabilities crucial for biological interactions. The tetrahydropyridinone component introduces conformational flexibility, making this compound particularly interesting for structure-activity relationship studies in medicinal chemistry.

Recent scientific literature highlights the growing importance of trifluoromethyl-containing heterocycles like CAS 937604-44-9 in addressing current challenges in drug development. Researchers are particularly interested in how such compounds can improve drug-like properties, addressing common issues with bioavailability and target selectivity. The compound's structural features align well with current trends in fragment-based drug discovery and the design of kinase inhibitors.

The synthesis of 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone typically involves multi-step organic transformations, with key steps including the introduction of the trifluoromethyl group and the construction of the pyrimidine-tetrahydropyridinone linkage. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices.

Analytical characterization of CAS 937604-44-9 employs advanced techniques such as NMR spectroscopy (particularly 19F-NMR for the trifluoromethyl group), mass spectrometry, and X-ray crystallography when single crystals can be obtained. These methods confirm the compound's purity and structural integrity, essential for research applications.

In pharmaceutical applications, 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone serves as a versatile building block for drug candidates targeting various disease areas. Its structural motifs appear in compounds under investigation for neurological disorders, inflammatory conditions, and certain metabolic diseases. The trifluoromethyl pyrimidine component is particularly valued for its ability to modulate drug-receptor interactions.

The commercial availability of CAS 937604-44-9 has expanded in recent years, reflecting growing research interest. Suppliers typically offer this compound with varying purity grades (95-99%) to accommodate different research needs. Proper storage conditions (generally at 2-8°C under inert atmosphere) are recommended to maintain stability over extended periods.

From a regulatory perspective, 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone is classified as a research chemical with no known significant hazards when handled properly according to standard laboratory safety protocols. Researchers should consult the latest safety data sheets for specific handling instructions.

Current market trends indicate increasing demand for specialized fluorinated heterocycles like CAS 937604-44-9, driven by pharmaceutical industry needs and academic research programs. The compound's price reflects its specialized nature and the complexity of its synthesis, with costs varying based on quantity and purity requirements.

Future research directions for 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone may explore its potential in new therapeutic areas or as a precursor for more complex molecular architectures. The continued evolution of synthetic methodologies and biological screening technologies will likely reveal additional applications for this interesting compound.

For researchers considering CAS 937604-44-9 for their projects, it's advisable to review recent patent literature and scientific publications to understand current applications and potential synthetic modifications. The compound's structural features offer numerous opportunities for derivatization, making it a valuable tool for medicinal chemistry programs.

Quality control aspects for 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone emphasize the importance of rigorous analytical verification, particularly regarding the position and integrity of the trifluoromethyl group and the pyrimidine ring system. Advanced chromatographic methods (HPLC, UPLC) coupled with mass spectrometry have become standard for purity assessment.

The environmental fate and biodegradation pathways of fluorinated compounds like CAS 937604-44-9 represent an active area of research, particularly regarding the persistence of the CF3 group in biological systems. These studies contribute to the broader understanding of fluorinated pharmaceuticals in the environment.

In conclusion, 1-4-(Trifluoromethyl)-2-pyrimidinyltetrahydro-4(1H)-pyridinone (CAS 937604-44-9) stands as an important example of modern fluorinated heterocyclic chemistry with significant potential in drug discovery and development. Its unique combination of structural features continues to inspire innovative research across multiple scientific disciplines.